Cas no 1806960-43-9 (Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806960-43-9
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4894720
• Update Time: 2025-06-11

Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5F5INO2/c1-18-8(17)5-3(9(12,13)14)2-4(6(10)11)16-7(5)15/h2,6H,1H3
• InChI Key： HIDBTGBTBUQNJA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C(C(F)(F)F)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806960-43-9): An Overview

Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806960-43-9) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with multiple fluorinated and iodinated substituents, which confer unique chemical and biological properties. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular structure of Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate is characterized by a pyridine ring with a methyl ester group at the 3-position, a difluoromethyl group at the 6-position, an iodine atom at the 2-position, and a trifluoromethyl group at the 4-position. This intricate arrangement of substituents imparts specific electronic and steric effects that influence its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of fluorine atoms can improve metabolic stability, lipophilicity, and binding affinity to target proteins. In the case of Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate, the difluoromethyl and trifluoromethyl groups are particularly noteworthy for their contributions to these properties.

The iodine substituent at the 2-position is another key feature of this compound. Iodine atoms are often used in medicinal chemistry as versatile handles for further functionalization or as radiolabels for imaging studies. The ability to introduce iodine into a molecule can facilitate the development of radiopharmaceuticals for diagnostic or therapeutic purposes.

In terms of synthetic applications, Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate serves as an important building block in the synthesis of more complex molecules. Its reactivity has been explored in various coupling reactions, such as Suzuki-Miyaura couplings and palladium-catalyzed cross-couplings, which are essential techniques in modern organic synthesis. These reactions allow for the introduction of diverse functional groups, thereby expanding the range of potential applications for this compound.

One notable application of Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate is in the development of inhibitors for specific enzymes or receptors. For example, recent research has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to fine-tune the structure through strategic modifications can lead to optimized drug candidates with improved efficacy and reduced side effects.

Beyond its use in drug discovery, Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate has also found applications in agrochemical research. Fluorinated compounds are known for their enhanced stability and efficacy in controlling pests and diseases. The unique combination of functional groups in this compound makes it a promising candidate for developing new pesticides or herbicides with improved performance characteristics.

The synthesis of Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Key steps often include halogenation reactions to introduce the iodine atom, fluorination reactions to add the difluoromethyl and trifluoromethyl groups, and esterification reactions to form the methyl ester moiety. Advances in catalytic methods and green chemistry approaches have significantly improved the efficiency and sustainability of these synthetic routes.

In conclusion, Methyl 6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806960-43-9) is a versatile compound with broad applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.